Cas no 50920-45-1 (ethyl 1-ethyl-5-methyl-1H-pyrazole-3-carboxylate)

• Product Name: ethyl 1-ethyl-5-methyl-1H-pyrazole-3-carboxylate
• CAS No: 50920-45-1
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• MDL: MFCD00159612
• CID: 3056911
• PubChem ID: 16394811
• Update Time: 2025-04-21

ethyl 1-ethyl-5-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-5-methyl-1H-pyrazole-3-carboxylic acid ethyl ester
• ethyl 1-Ethyl-5-methyl-3-pyrazolecarboxylate;1-Ethyl-5-methyl-3-carboethoxy-pyrazol;1-Aethyl-5-methyl-1H-pyrazol-3-carbonsaeure-aethylester;BB_SC-3686;1H-Pyrazole-3-carboxylic acid,1-ethyl-5-methyl-,ethyl ester;1-ethyl-5-methyl-1H-pyrazole-3-carboxylic acid ethyl ester;ethyl 1-ethyl-5-methyl-1H-pyrazole-3-carboxylate;
• BBL007604
• ethyl1-ethyl-5-methyl-1H-pyrazole-3-carboxylate
• ethyl 1-ethyl-5-methylpyrazole-3-carboxylate
• VS-01688
• ethyl 1-ethyl-5-methyl-pyrazole-3-carboxylate
• AKOS003673692
• MFCD00159612
• DTXSID60585888
• DB-201819
• ethyl 1-ethyl-5-methyl-1H-pyrazole-3-carboxylate
• SCHEMBL1234127
• CS-0298238
• 50920-45-1
• ALBB-030255
• EN300-231352
• STK346761
• UMXRSKKACFNPNO-UHFFFAOYSA-N

• MDL： MFCD00159612
• Inchi： 1S/C9H14N2O2/c1-4-11-7(3)6-8(10-11)9(12)13-5-2/h6H,4-5H2,1-3H3
• InChI Key： UMXRSKKACFNPNO-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C)N(CC)N=1)=O

Computed Properties

• Exact Mass: 182.10600
• Monoisotopic Mass: 182.105527694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.12000
• LogP: 1.38810

ethyl 1-ethyl-5-methyl-1H-pyrazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)